Cas no 1806062-55-4 (2-(Difluoromethyl)-3-methoxypyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-3-methoxypyridine-5-methanol
• CAS No: 1806062-55-4
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4811834
• Update Time: 2025-07-25

2-(Difluoromethyl)-3-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxypyridine-5-methanol

• Inchi： 1S/C8H9F2NO2/c1-13-6-2-5(4-12)3-11-7(6)8(9)10/h2-3,8,12H,4H2,1H3
• InChI Key： UJRBLQOIAMSYLL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CO)=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-3-methoxypyridine-5-methanol

Recent Advances in the Study of 2-(Difluoromethyl)-3-methoxypyridine-5-methanol (CAS: 1806062-55-4)

2-(Difluoromethyl)-3-methoxypyridine-5-methanol (CAS: 1806062-55-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and anti-inflammatory drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the difluoromethyl and methoxy groups, contribute to its reactivity and potential as a building block in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-(Difluoromethyl)-3-methoxypyridine-5-methanol through a multi-step process involving palladium-catalyzed cross-coupling reactions. The study reported a high yield (85%) and excellent purity, making it a promising candidate for large-scale production.

In terms of biological activity, recent preclinical studies have explored the compound's potential as a modulator of protein kinases involved in inflammatory pathways. Research conducted at the University of California, San Francisco, revealed that derivatives of 2-(Difluoromethyl)-3-methoxypyridine-5-methanol exhibited potent inhibitory effects on JAK3 kinases, with IC50 values in the low nanomolar range. These findings suggest its potential application in the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis.

Another significant development involves the use of 2-(Difluoromethyl)-3-methoxypyridine-5-methanol as a precursor in the synthesis of PET (positron emission tomography) tracers. A 2024 study in the Journal of Nuclear Medicine reported the successful radiolabeling of this compound with fluorine-18, creating a novel imaging agent for tracking inflammatory processes in vivo. The tracer demonstrated excellent blood-brain barrier penetration and target specificity in animal models, opening new possibilities for neuroinflammation imaging.

From a safety and pharmacokinetic perspective, recent toxicological studies have shown that 2-(Difluoromethyl)-3-methoxypyridine-5-methanol exhibits favorable metabolic stability and low cytotoxicity in human hepatocyte assays. However, researchers have noted the need for further optimization of its physicochemical properties to improve oral bioavailability, as current formulations show limited absorption in gastrointestinal models.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its synthetic methods and therapeutic applications. Notably, a major biotech company has included derivatives of 2-(Difluoromethyl)-3-methoxypyridine-5-methanol in their pipeline for neurodegenerative disease therapeutics, based on its ability to modulate neuroinflammatory pathways.

In conclusion, 2-(Difluoromethyl)-3-methoxypyridine-5-methanol (CAS: 1806062-55-4) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, particularly in the areas of inflammation modulation and diagnostic imaging. Future studies should focus on optimizing its drug-like properties and exploring its mechanism of action in greater detail to fully realize its therapeutic potential.